Cas no 2137630-29-4 (3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2137630-29-4
• MF: C₈H₁₃F₂NO₂
• MW: 193.19112944603
• CID: 5298355
• Update Time: 2025-10-29

3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(1,2-dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-[(1,2-dimethylcyclopropyl)amino]-2,2-difluoro-
• 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C8H13F2NO2/c1-5-3-7(5,2)11-4-8(9,10)6(12)13/h5,11H,3-4H2,1-2H3,(H,12,13)
• InChI Key： ODRZHOZEFAZNPJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1(C)CC1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 232
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3

Additional information on 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid

Recent Advances in the Study of 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid (CAS: 2137630-29-4)

3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid (CAS: 2137630-29-4) is a novel compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's unique structural features, including the dimethylcyclopropylamino group and difluoropropanoic acid moiety, contribute to its reactivity and potential as a pharmacophore. Recent synthetic efforts have optimized the production of 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid, achieving higher yields and purity through innovative catalytic methods. These advancements are critical for scaling up production and facilitating further biological evaluation.

In terms of biological activity, preliminary studies suggest that 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid exhibits promising inhibitory effects on specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its potential as an inhibitor of amino acid decarboxylases, which are implicated in various disease states. The compound's mechanism of action appears to involve reversible binding to the enzyme's active site, as evidenced by X-ray crystallography and kinetic studies.

Further investigations have explored the compound's pharmacokinetic properties, including its stability, solubility, and bioavailability. These studies are essential for assessing its suitability as a drug candidate. Recent in vitro and in vivo experiments have shown that 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid has favorable metabolic stability and low toxicity, making it a viable candidate for further preclinical development.

In conclusion, 3-[(1,2-Dimethylcyclopropyl)amino]-2,2-difluoropropanoic acid (CAS: 2137630-29-4) represents a promising scaffold for the development of new therapeutic agents. Ongoing research is focused on elucidating its full pharmacological potential and optimizing its chemical structure for enhanced efficacy and safety. The compound's unique properties and recent synthetic and biological advancements underscore its importance in the field of chemical biology and medicinal chemistry.